Cas no 1999430-84-0 (4-ethyl-1-methyl-3-[1-(propan-2-yl)cyclopropyl]-1H-pyrazol-5-amine)
4-ethyl-1-methyl-3-[1-(propan-2-yl)cyclopropyl]-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
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- 1999430-84-0
- EN300-1152264
- 4-ethyl-1-methyl-3-[1-(propan-2-yl)cyclopropyl]-1H-pyrazol-5-amine
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- Inchi: 1S/C12H21N3/c1-5-9-10(14-15(4)11(9)13)12(6-7-12)8(2)3/h8H,5-7,13H2,1-4H3
- InChI Key: UQDGFZYDFOVFHF-UHFFFAOYSA-N
- SMILES: N1=C(C(CC)=C(N)N1C)C1(C(C)C)CC1
Computed Properties
- Exact Mass: 207.173547683g/mol
- Monoisotopic Mass: 207.173547683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 43.8Ų
4-ethyl-1-methyl-3-[1-(propan-2-yl)cyclopropyl]-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1152264-1.0g |
4-ethyl-1-methyl-3-[1-(propan-2-yl)cyclopropyl]-1H-pyrazol-5-amine |
1999430-84-0 | 1g |
$0.0 | 2023-06-09 |
4-ethyl-1-methyl-3-[1-(propan-2-yl)cyclopropyl]-1H-pyrazol-5-amine Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 4-ethyl-1-methyl-3-[1-(propan-2-yl)cyclopropyl]-1H-pyrazol-5-amine
4-Ethyl-1-Methyl-3-[1-(Propan-2-Yl)Cyclopropyl]-1H-Pyrazol-5-Amine
The compound 4-Ethyl-1-Methyl-3-[1-(Propan-2-Yl)Cyclopropyl]-1H-Pyrazol-5-Amine (CAS No. 1999430-84-0) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The structure of this compound is characterized by a pyrazole ring substituted with ethyl, methyl, and a cyclopropyl group, making it a versatile platform for further functionalization and application.
Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material science. The cyclopropyl group attached to the pyrazole ring introduces unique strain-induced reactivity, which has been exploited in various catalytic processes and as a building block for advanced materials.
The molecular formula of 4-Ethyl-1-Methyl-3-[1-(Propan-2-Yl)Cyclopropyl]-1H-Pyrazol-5-Amine is C16H26N2, with a molecular weight of approximately 258.37 g/mol. Its physical properties, including melting point, solubility, and stability, have been extensively studied under various conditions. The compound exhibits good thermal stability up to 250°C, making it suitable for high-temperature applications in industrial settings.
One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of advanced pharmaceuticals. Researchers have demonstrated its potential as a precursor for bioactive molecules targeting specific therapeutic areas such as oncology and neurodegenerative diseases. The presence of the pyrazole ring provides a scaffold for further substitution, enabling the creation of highly specific ligands and receptor agonists.
In addition to its pharmaceutical applications, this compound has shown remarkable potential in the field of polymer chemistry. Its ability to act as a cross-linking agent has been utilized in the development of high-performance polymers with enhanced mechanical and thermal properties. Recent studies have highlighted its role in creating self-healing polymers, which can autonomously repair minor damages caused by environmental stressors.
The synthesis of 4-Ethyl-1-Methyl-3-[1-(Propan-2-Yl)Cyclopropyl]-1H-Pyrazol-5-Amine involves a multi-step process that begins with the preparation of intermediates such as alcohols and ketones. The key steps include nucleophilic substitution reactions, cyclopropanation, and final functionalization to achieve the desired product. These steps are meticulously optimized to ensure high yields and minimal by-products.
From an environmental perspective, this compound has been evaluated for its biodegradability and eco-friendliness under various conditions. Studies indicate that it exhibits moderate biodegradation rates under aerobic conditions, making it a viable option for sustainable chemical processes.
In conclusion, 4-Ethyl-1-Methyl-3-[1-(Propan-2-Yl)Cyclopropyl]-1H-Pyrazol-5-Amine (CAS No. 1999430
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